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Compound of Interest

Compound Name: ARN14974

Cat. No.: B10764909

For research use only. Not for use in humans or animals.

ARN14974 is a potent, systemically active benzoxazolone carboxamide inhibitor of intracellular
acid ceramidase (AC).[1][2] By blocking the hydrolysis of ceramide into sphingosine and fatty
acid, ARN14974 effectively increases cellular levels of ceramide, a pro-apoptotic lipid, while
decreasing levels of the pro-proliferative metabolite sphingosine.[1][3] These characteristics
make ARN14974 a valuable tool for investigating the role of the ceramide/sphingosine-1-
phosphate rheostat in various physiological and pathological processes, including cancer.

Physicochemical and Inhibitory E .

Property Value Reference
Molecular Formula C24H21FN20s3 [1114]
Molecular Weight 404.4 g/mol [1][4]

CAS Number 1644158-57-5 [1]

ICso (Human AC) 79 nM [1112]

ICso0 (SW403 cells) 825 nM [3]

ICso (Raw 264.7 cells) 400 nM [3]

Solubility of ARN14974
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Solvent Concentration Comments Reference

Requires sonication
< 50 mg/mL (123.63 and warming to 60°C.
DMSO [2]
mM) Use freshly opened

DMSO.

DMF 2 mg/mL - [1][5]

Forms a clear
10% DMSO, 90% solution. Suitable for
) > 1 mg/mL (2.47 mM) S [2]
Corn Oil in vivo (i.p.)

administration.

Forms a suspended

10% DMSO, 40% solution. Requires
PEG300, 5% Tween- 1 mg/mL (2.47 mM) sonication. Suitable [2]
80, 45% Saline for in vivo (oral, i.p.)

administration.

Mechanism of Action: Sphingolipid Metabolism
Modulation

ARN14974 acts as a noncompetitive inhibitor of acid ceramidase, covalently binding to the
catalytic cysteine residue (Cys-143) of the enzyme.[3] This inhibition blocks the degradation of
ceramide, a key bioactive lipid involved in signaling pathways that regulate apoptosis, cell
senescence, and inflammation.[3][6] The subsequent accumulation of ceramide and reduction
of sphingosine shifts the cellular balance towards apoptosis, making acid ceramidase an
attractive target in cancer research.[6][7]

Sphingolipid Metabolism

Sphingosine

Ceramide Acid Ceramidase o Kinase (| Sphingosine-1-Phosphate
ARN14974 | (Pro-apoptotic) > Sphingosine e (Pro-proliferative)
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Figure 1. Mechanism of ARN14974 action in the sphingolipid pathway.

Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of ARN14974 for subsequent dilution in
experimental assays.

Materials:

ARN14974 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Protocol:

Equilibrate the ARN14974 vial to room temperature before opening.
» Weigh the desired amount of ARN14974 powder in a sterile tube.

o Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10
mM stock solution, add 247.26 pL of DMSO to 1 mg of ARN14974, which has a molecular
weight of 404.4 g/mol ).

o Vortex the solution thoroughly to aid dissolution.

« For higher concentrations, sonicate the solution and/or warm it to 37-60°C until the solid is
completely dissolved.[2][5]

» Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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¢ Store the stock solution at -20°C for up to one month or at -80°C for up to six months,
protected from light.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [ARN14974: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764909#arn14974-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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